N-(2-benzoyl-3-methyl-1-benzofuran-6-yl)-2-methylpropanamide

• IUPAC Name: N-(2-benzoyl-3-methyl-1-benzofuran-6-yl)-2-methylpropanamide
• InChI: InChI=1S/C20H19NO3/c1-12(2)20(23)21-15-9-10-16-13(3)19(24-17(16)11-15)18(22)14-7-5-4-6-8-14/h4-12H,1-3H3,(H,21,23)
• InChI Key: OKWSZMFPNWOAGN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=C1C=CC(=C2)NC(=O)C(C)C)C(=O)C3=CC=CC=C3
• Molecular Formula: C20H19NO3
• Molecular Weight: 321.4 g/mol
• CAS No.: 929505-20-4

Description

N-(2-benzoyl-3-methyl-1-benzofuran-6-yl)-2-methylpropanamide is a useful research compound. Its molecular formula is C20H19NO3 and its molecular weight is 321.376. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Research on compounds structurally related to N-(2-benzoyl-3-methyl-1-benzofuran-6-yl)-2-methylpropanamide involves detailed synthesis, crystal structure analysis, and spectral investigations to understand their physical and chemical properties. For instance, Demir et al. (2016) synthesized a related compound, characterized it using X-ray diffraction, IR, 1H, and 13C NMR, and UV–Vis spectra, and performed theoretical calculations to compare with experimental data. This comprehensive analysis helps in the understanding of the molecular structure and its agreement with measured values, highlighting the compound's potential for further applications in various fields, including materials science and pharmaceuticals (Demir et al., 2016).

Fluorescent Molecular Thermometers

The fluorescence properties of benzofurazans, which share structural motifs with this compound, have been utilized in the development of sensitive fluorescent molecular thermometers. Uchiyama et al. (2003) synthesized fluorescent monomers based on benzofurazan skeletons to create copolymers that demonstrate temperature-induced phase transitions, offering a promising approach for temperature sensing in various scientific and industrial applications (Uchiyama et al., 2003).

Photocyclization Studies

Photocyclization reactions of compounds similar to this compound have been explored to understand their photoreactivity. Nishio et al. (2005) investigated the photochemical reactions of N-(2-acylphenyl)-2-bromo-2-methylpropanamides, leading to the formation of various cyclization products. These studies are crucial for the development of photo-responsive materials, which can have applications in photopharmacology and material science (Nishio et al., 2005).